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Compound of Interest

2-(Methylsulfonyl)phenylboronic
Compound Name: d
aci

cat. No.: B1303782

Essential Safety and Handling Guide for 2-
(Methylsulfonyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
(Methylsulfonyl)phenylboronic acid, including detailed personal protective equipment (PPE)
protocols, operational procedures, and waste disposal plans. Adherence to these guidelines is
critical for ensuring laboratory safety and maintaining a secure research environment.

Hazard Identification and Classification

2-(Methylsulfonyl)phenylboronic acid is classified as a hazardous substance. The primary
hazards associated with this compound are eye and skin irritation.[1] The Globally Harmonized
System (GHS) classification is summarized below.
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Hazard Class Hazard Category Signal Word Hazard Statement
o ) H319: Causes serious
Eye Irritation Category 2A Warning o
eye Irritation
) o ] H315: Causes skin
Skin Irritation Category 2 Warning S
irritation
o ] H302: Harmful if
Acute Toxicity (Oral) Category 4 Warning

swallowed

Note: This information is based on available data for similar compounds and should be handled

with care.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and critical barrier against exposure. The following
table outlines the required PPE for handling 2-(Methylsulfonyl)phenylboronic acid.
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Body Part

Personal Protective Equipment

Eyes/Face

Safety goggles with side shields that meet ANSI
Z87.1 standards are mandatory to protect
against splashes.[2][3] A face shield should be
worn in addition to goggles when there is a

significant risk of splashing.

Skin/Body

A chemical-resistant laboratory coat or coveralls
should be worn to protect the skin.[2][4][5]
Gowns should be disposable, close in the back,
and have tight-fitting cuffs.[6] For large
guantities or situations with a high risk of
exposure, a chemical-resistant apron or a full

"bunny suit" may be necessary.[5][6]

Hands

Chemical-resistant gloves, such as nitrile
gloves, are required.[2] It is recommended to
double-glove for added protection. Gloves
should be inspected for any signs of
degradation or puncture before use and
changed every 30-60 minutes or immediately if
contamination is suspected.[7] Contaminated
gloves must be disposed of as hazardous

waste.

Respiratory

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume
hood, to minimize inhalation of dust or aerosols.
[8] If a fume hood is not available or if there is a
risk of generating significant dust, a NIOSH-
approved respirator (e.g., N95 or higher) should
be used.[4][7]

Experimental Protocols: Handling and Storage

Handling:
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» Preparation: Before handling, ensure that the work area is clean and uncluttered. A
designated area within a chemical fume hood should be prepared.

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above.

» Weighing and Transfer: Handle the solid compound carefully to avoid generating dust. Use a
spatula for transfers. If possible, use a containment system such as a glove box or a
ventilated balance enclosure for weighing.

e In Case of Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[1] Seek immediate medical attention.

o Skin Contact: Wash the affected area thoroughly with soap and water for at least 15
minutes.[1][9] Remove contaminated clothing.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[10]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
acids.[1]

o The storage area should be clearly labeled with the appropriate hazard warnings.
Operational and Disposal Plans
Spill Management:

o Evacuation: In case of a significant spill, evacuate the immediate area.
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Ventilation: Ensure the area is well-ventilated, but avoid creating airborne dust.

Containment: For small spills, carefully sweep up the solid material using a dustpan and
brush, avoiding dust generation. Place the spilled material into a labeled, sealed container
for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.
All cleaning materials must be disposed of as hazardous waste.

Waste Disposal:

Solid Waste: Unused or contaminated 2-(Methylsulfonyl)phenylboronic acid, as well as
any materials used for cleaning up spills (e.g., paper towels, contaminated gloves), must be
collected in a designated, clearly labeled hazardous waste container.[8]

Liquid Waste: If the compound is in a solution, it should be collected in a separate, labeled
container for liquid hazardous waste.[8]

Container Disposal: Empty containers must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[11] After rinsing and drying,
the original label should be defaced before the container is discarded or recycled according
to institutional guidelines.[8]

Neutralization: Do not attempt to neutralize boronic acid waste with strong bases without
proper procedures and risk assessment, as this can generate heat and potentially hazardous
byproducts.[11][12] All waste must be disposed of through a certified hazardous waste
facility in accordance with local, state, and federal regulations.[12]

Workflow for Safe Handling of 2-
(Methylsulfonyl)phenylboronic acid
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Caption: Workflow for the safe handling and disposal of 2-(Methylsulfonyl)phenylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. IsoLab - Boric Acid [isolab.ess.washington.edu]

. 0sha.oregon.gov [osha.oregon.gov]

. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

. sams-solutions.com [sams-solutions.com]

. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

. pppmag.com [pppmag.com]

. benchchem.com [benchchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

¢ 10. assets.thermofisher.cn [assets.thermofisher.cn]
e 11. rtong.people.ust.hk [rtong.people.ust.hk]

e 12. laballey.com [laballey.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Methylsulfonyl)phenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303782#personal-protective-equipment-for-
handling-2-methylsulfonyl-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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